molecular formula C19H20N2O3 B4656724 3-(3-methoxyphenyl)-N-(2-phenylethyl)-4,5-dihydro-5-isoxazolecarboxamide

3-(3-methoxyphenyl)-N-(2-phenylethyl)-4,5-dihydro-5-isoxazolecarboxamide

Cat. No. B4656724
M. Wt: 324.4 g/mol
InChI Key: INMMPRKMFRHZSQ-UHFFFAOYSA-N
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Description

3-(3-methoxyphenyl)-N-(2-phenylethyl)-4,5-dihydro-5-isoxazolecarboxamide, also known as PNU-282987, is a selective agonist of alpha7 nicotinic acetylcholine receptors (nAChRs). It is a synthetic compound that has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

3-(3-methoxyphenyl)-N-(2-phenylethyl)-4,5-dihydro-5-isoxazolecarboxamide selectively activates the alpha7 nAChRs, which are widely distributed in the central nervous system and play a crucial role in cognitive function, learning, and memory. Activation of these receptors leads to the release of neurotransmitters such as acetylcholine, dopamine, and glutamate, which are involved in various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to enhance cognitive function and improve memory in animal models. It has also been demonstrated to reduce inflammation and oxidative stress, which are implicated in various neurological disorders. Additionally, this compound has been shown to increase the production of brain-derived neurotrophic factor, a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(3-methoxyphenyl)-N-(2-phenylethyl)-4,5-dihydro-5-isoxazolecarboxamide is its selectivity for alpha7 nAChRs, which allows for more targeted and specific effects compared to non-selective agonists. However, one of the limitations of this compound is its relatively short half-life, which may require frequent dosing in animal studies.

Future Directions

There are several future directions for research on 3-(3-methoxyphenyl)-N-(2-phenylethyl)-4,5-dihydro-5-isoxazolecarboxamide. One area of interest is its potential as a treatment for Alzheimer's disease and other neurodegenerative disorders. Additionally, further studies are needed to investigate its effects on other neurotransmitter systems and its potential as a treatment for psychiatric disorders such as depression and anxiety. Finally, the development of more potent and long-lasting analogs of this compound may improve its therapeutic potential.

Scientific Research Applications

3-(3-methoxyphenyl)-N-(2-phenylethyl)-4,5-dihydro-5-isoxazolecarboxamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to improve cognitive function in animal models of Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder. It has also been investigated for its potential as a treatment for depression, anxiety, and addiction.

properties

IUPAC Name

3-(3-methoxyphenyl)-N-(2-phenylethyl)-4,5-dihydro-1,2-oxazole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H20N2O3/c1-23-16-9-5-8-15(12-16)17-13-18(24-21-17)19(22)20-11-10-14-6-3-2-4-7-14/h2-9,12,18H,10-11,13H2,1H3,(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

INMMPRKMFRHZSQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC(=C1)C2=NOC(C2)C(=O)NCCC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H20N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

324.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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